Cas no 1373483-13-6 (6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid)

• Product Name: 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid
• CAS No: 1373483-13-6
• MF: C₉H₁₂F₃NO₂
• MW: 223.19
• CID: 5159843
• PubChem ID: 47003593
• Update Time: 2026-03-04

6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid

• Inchi： 1S/C9H12F3NO2/c10-9(11,12)8(13)3-7(4-8)1-5(2-7)6(14)15/h5H,1-4,13H2,(H,14,15)
• InChI Key： XXZWIOKMOMJQMA-UHFFFAOYSA-N
• SMILES： C1C2(CC(N)(C(F)(F)F)C2)CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid

Introduction to 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 1373483-13-6)

6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid, identified by its CAS number 1373483-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This spirocyclic compound features a heptane backbone with both an amino group and a trifluoromethyl substituent, making it a promising candidate for further chemical modifications and biological evaluations.

The molecular structure of 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid incorporates a spiro linkage between two cyclohexane rings, which imparts rigidity and stability to the molecule. This structural motif is particularly interesting because spirocyclic compounds often exhibit enhanced binding affinity and selectivity in biological systems. The presence of the amino group at the 6-position provides a site for further functionalization, while the trifluoromethyl group at the same position introduces lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid with greater accuracy. Studies suggest that this compound may interact with various biological targets, including enzymes and receptors, due to its distinct spatial arrangement of functional groups. The trifluoromethyl group, in particular, has been shown to modulate the pharmacokinetic properties of molecules by enhancing their binding affinity and reducing susceptibility to metabolic degradation.

In the context of drug discovery, 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid represents an intriguing scaffold for developing novel therapeutic agents. Its spirocyclic core can be modified through various synthetic strategies to introduce additional functional groups or alter the electronic properties of the molecule. For instance, derivatization of the carboxylic acid group could yield esters or amides, which are common pharmacophores in drug molecules.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their potential to overcome challenges associated with drug resistance and off-target effects. 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid exemplifies this trend by combining structural rigidity with tunable bioactivity. Researchers are exploring its potential as a lead compound for treating a range of diseases, including inflammatory disorders and neurological conditions.

One particularly promising application of 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid is in the development of enzyme inhibitors. The spirocyclic core provides a stable platform for designing molecules that can selectively bind to active sites on enzymes involved in disease pathways. Preliminary computational studies have identified several derivatives of this compound that exhibit high inhibitory activity against key enzymes implicated in metabolic disorders.

Furthermore, the trifluoromethyl group in 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid plays a crucial role in modulating its pharmacological properties. This substituent has been extensively studied for its ability to enhance binding interactions with biological targets by increasing lipophilicity and reducing hydrogen bonding capacity. These characteristics make it an attractive feature for designing drugs with improved solubility and bioavailability.

The synthesis of 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. While the spirocyclic core requires careful control during reaction conditions to ensure high yield and purity, modern synthetic methodologies have made significant progress in facilitating such transformations. Advances in catalytic processes and asymmetric synthesis have enabled the efficient construction of complex spirocyclic structures, paving the way for more streamlined production of this compound.

In conclusion, 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 1373483-13-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in computational biology and synthetic chemistry, make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.